Cas no 4808-48-4 (2,3-Diphenylmaleic Anhydride)

2,3-Diphenylmaleic Anhydride Properties

Names and Identifiers

• diphenylmaleic anhydride
• 2,3-Diphenylmaleic anhydride
• 3,4-Diphenyl-2,5-furandione
• 3,4-diphenylfuran-2,5-dione
• 2, 3,4-diphenyl-
• HY-W267459
• T70952
• 4808-48-4
• D3943
• MFCD00005521
• NS00031762
• 8GSR26474U
• 2 pound not3-Diphenylmaleic anhydride
• AS-59408
• NSC47959
• SY050160
• SCHEMBL592300
• DTXSID10197410
• CHEMBL2270557
• 2,5-Furandione, 3,4-diphenyl-
• SB61069
• AKOS005254952
• Diphenylmaleic anhydride, suitable for fluorescence, >=98.0% (HPLC)
• NSC 47959
• 3,4-Diphenyl-2,5-furandione #
• AE-641/00805062
• NSC-47959
• EINECS 225-370-2
• FT-0609737
• diphenyl-maleic anhydride
• CS-0312837
• 3,4-diphenyl-furan-2,5-dione
• 2,3-Diphenylmaleic anhydride, 98%
• diphenyl-2,5-dihydrofuran-2,5-dione
• DIPHENYLFURAN-2,5-DIONE
• DB-051516
• +Expand

• MDL： MFCD00005521
• InChIKey： OUJCFCNZIUTYBH-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H10O3/c17-15-13(11-7-3-1-4-8-11)14(16(18)19-15)12-9-5-2-6-10-12/h1-10H
• SMILES： O=C1OC(=O)C(C2=CC=CC=C2)=C1C1=CC=CC=C1
• BRN： 191180

Computed Properties

• Exact Mass: 250.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 250.063
• Heavy Atom Count: 19
• Complexity: 372
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 2.68080
• PSA: 43.37000
• Refractive Index: 1.642
• Boiling Point: 236°C/15mmHg(lit.)
• Melting Point: 160°C(lit.)
• Flash Point: 236°C/15mm
• Solubility: DMF: soluble
• Color/Form: Yellow crystal powder
• Solubility: Soluble in DMF
• Sensitiveness: Moisture Sensitive
• Density: 1.314

2,3-Diphenylmaleic Anhydride Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• FLUKA BRAND F CODES：9-21

2,3-Diphenylmaleic Anhydride Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%